Cas no 72615-19-1 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, (5R,6R)-)

• Product name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, (5R,6R)-
• CAS No: 72615-19-1
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.3846
• CID: 569661
• PubChem ID: 166290

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, (5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethyl]thio]-6-(1-methylethyl)-7-oxo-, (5R,6R)-
• (5R,6R)-3-(2-acetamidoethylsulfanyl)-7-oxo-6-propan-2-yl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• antibiotic PS 6
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethyl)thio)-6-(1-methylethyl)-7-oxo-, (5R-cis)-
• Q27154997
• C17371
• CHEBI:81038
• DTXSID60222943
• PS-6
• 72615-19-1
• Antibiotic PS6
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethenyl)thio)-6-(1-methylethyl)-7-oxo-, (5R-cis)-
• 5R,6R-3-(2-acetamido)ethylthio-6-isopropyl-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid
• Antibiotic PS-6
• PS 6

• Inchi： InChI=1S/C14H20N2O4S/c1-7(2)11-9-6-10(21-5-4-15-8(3)17)12(14(19)20)16(9)13(11)18/h7,9,11H,4-6H2,1-3H3,(H,15,17)(H,19,20)/t9-,11-/m1/s1
• InChI Key： SUMQHCXEWHRKGG-MWLCHTKSSA-N
• SMILES： CC(C)C1C2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)C

Computed Properties

• Exact Mass: 312.1145
• Monoisotopic Mass: 312.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.33
• Boiling Point: 569.4°C at 760 mmHg
• Flash Point: 298.1°C
• Refractive Index: 1.597
• PSA: 86.71